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Compound of Interest

Compound Name:
4-(2-Methoxyethoxy)-2-

methylbenzoic acid

Cat. No.: B7935825

Get Quote

Executive Summary
Compound: 4-(2-Methoxyethoxy)-2-methylbenzoic acid CAS: 1351690-32-8 Role: Critical

intermediate for pharmaceutical synthesis; structural hybrid of 4-methoxy-2-methylbenzoic acid

and 4-(2-methoxyethoxy)benzoic acid.

Technical Challenge: Unlike commoditized reagents, specific thermochemical data (Enthalpy of

Fusion, Heat Capacity) for this intermediate is often proprietary or absent from public registries.

Inaccurate thermodynamic assumptions during process scale-up can lead to uncontrolled

polymorphs, oiling out during crystallization, or thermal decomposition during drying.

Guide Scope: This document provides a first-principles characterization framework. It

establishes baseline physicochemical estimates based on structural analogs and defines self-

validating experimental protocols (DSC, TGA, Solubility Mapping) required to generate the

missing thermodynamic data necessary for Quality by Design (QbD) process development.
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Molecular Identity
Property Data

IUPAC Name 4-(2-methoxyethoxy)-2-methylbenzoic acid

CAS Number 1351690-32-8

Molecular Formula

Molecular Weight 210.23 g/mol

Structural Features

Benzoic acid core; ortho-methyl group (steric

rigidity); para-methoxyethoxy chain (flexible

linker).[1]

Predicted & Analogous Thermochemical Data
Data derived from structural analogs (4-Methoxy-2-methylbenzoic acid, CAS 6245-57-4) and

QSPR modeling.
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Parameter Estimated Range Rationale for Estimate

Melting Point (

)
145 – 165 °C

The ortho-methyl group

typically raises

(vs. un-substituted), while the

flexible methoxyethoxy tail

lowers

relative to the rigid methoxy

analog (177–181 °C).

pKa (Acid) 4.2 ± 0.2

Typical range for para-alkoxy

benzoic acids; the ortho-methyl

has minimal electronic effect

on acidity but may influence

solvation.

LogP (Octanol/Water) 1.8 – 2.2

Moderate lipophilicity; soluble

in alcohols/esters, sparingly

soluble in water.

Enthalpy of Fusion (

)
25 – 35 kJ/mol

Estimated based on typical

entropy of fusion for semi-rigid

aromatic acids.

Decomposition (

)
> 200 °C

Benzoic acids are generally

stable; decarboxylation is the

primary risk at high T.

Thermochemical Characterization Protocols
To ensure process safety and crystallization control, the following protocols must be executed

to replace estimates with empirical data.

Phase Transition Thermodynamics (DSC)
Objective: Determine exact Melting Point (

), Enthalpy of Fusion (
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), and screen for Polymorphism.

Protocol:

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments DSC2500 or Mettler

Toledo DSC 3+).

Sample Prep: Weigh 3–5 mg of dried sample into a Tzero aluminum pan; crimp with a

pinhole lid (to allow volatile escape if solvated).

Method:

Equilibrate at 25 °C.

Ramp 1: Heat @ 10 °C/min to 200 °C (Observe

and volatiles).

Cool: Cool @ 10 °C/min to 0 °C (Observe crystallization

or glass transition

).

Ramp 2: Heat @ 10 °C/min to 200 °C (Check for enantiotropic polymorphs).

Calculation: Integrate the endothermic melting peak to find Area (J/g). Convert to

(kJ/mol) using MW (210.23).

Self-Validating Check: If the melting peak in Ramp 2 shifts significantly (>2 °C) or splits

compared to Ramp 1, the material exhibits polymorphism or solvate formation.

Thermal Stability Profiling (TGA)
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Objective: Define the "Safe Operating Window" for drying and reaction temperature.

Protocol:

Instrument: Thermogravimetric Analyzer (TGA).

Method: Ramp 10–20 mg sample from Ambient to 350 °C @ 10 °C/min under

purge.

Critical Thresholds:

< 100 °C: Mass loss indicates residual solvent/moisture (LOD).

(Decomposition): The temperature at which significant mass loss (>1%) begins (likely
decarboxylation).

Safety Rule: Process temperature must be maintained at

.

Solubility Thermodynamics (Van't Hoff Analysis)
Objective: Determine the temperature-dependent solubility curve for crystallization design.

Protocol:

Solvents: Select three diverse solvents: Methanol (Polar), Toluene (Aromatic), Ethyl Acetate

(Aprotic).

Method (Gravimetric):

Prepare saturated suspensions at 20 °C, 40 °C, and 60 °C.

Stir for 24 hours to ensure equilibrium.

Filter supernatant through 0.45 µm PTFE filter.

Evaporate solvent and weigh the residue.
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Analysis: Plot

vs.

.

Linear Plot: Ideal behavior.

Non-Linear/Kink: Indicates a change in solid form (polymorph transition) or oiling out.

Synthesis & Impurity Logic
Understanding the thermal history requires understanding the synthesis. The primary pathway

involves the alkylation of 4-hydroxy-2-methylbenzoic acid.

4-Hydroxy-2-methylbenzoic acid
(Tm ~177°C)

Reaction
(Base/Solvent)

1-Bromo-2-methoxyethane
(Alkylation Agent)

Crude Intermediate
(Mixture)

Crystallization
(Impurity Rejection)

Impurity: Unreacted Phenol
Removes

Impurity: O-Alkylated Ester
(Bis-alkylated)

Removes

4-(2-Methoxyethoxy)-2-methylbenzoic acid
(Pure API Intermediate)

Click to download full resolution via product page

Figure 1: Synthesis pathway and critical impurity rejection points. Thermal analysis (DSC) is

critical at the "Crude" stage to detect the melting point depression caused by Impurity 1 & 2.

Process Implications & Recommendations
Crystallization Design

Solvent Selection: Based on the structure, Isopropyl Alcohol (IPA) or Ethyl Acetate/Heptane

mixtures are recommended. The hydrophobic methyl group and hydrophilic ether tail suggest

moderate solubility in alcohols.

Cooling Profile: Use the DSC-derived
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to calculate the metastable zone width. A slow cooling ramp (0.5 °C/min) is advised to
prevent oiling out, which is common for "ethoxy" chain compounds.

Drying Parameters
Max Temperature: Set drying oven temperature to

(approx. 120 °C, pending TGA confirmation) to avoid sintering the powder.

Vacuum: Required. The compound likely has a high boiling point but may sublime; monitor

cold traps.

Analytical Reference Standard
Purity Check: Do not rely solely on HPLC. Use DSC purity analysis (Van't Hoff plot of the

melting endotherm) to detect eutectic impurities that may co-elute on reverse-phase

columns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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